(3Z)-3-{[(1,3-benzodioxol-5-ylmethyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(1,3-benzodioxol-5-ylmethylamino)methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H17FN2O5S2/c23-16-4-1-14(2-5-16)12-25-17-7-8-31-22(17)21(26)20(32(25,27)28)11-24-10-15-3-6-18-19(9-15)30-13-29-18/h1-9,11,24H,10,12-13H2/b20-11-
• InChI Key: MHENMYPLRVGHSW-JAIQZWGSSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC=C3C(=O)C4=C(C=CS4)N(S3(=O)=O)CC5=CC=C(C=C5)F
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)CN/C=C\3/C(=O)C4=C(C=CS4)N(S3(=O)=O)CC5=CC=C(C=C5)F
• Molecular Formula: C22H17FN2O5S2
• Molecular Weight: 472.5 g/mol

Description

(3Z)-3-{[(1,3-benzodioxol-5-ylmethyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H17FN2O5S2 and its molecular weight is 472.51. The purity is usually 95%.
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Scientific Research Applications

Antiviral, Antitubercular, and Anticancer Activities

Research on novel thiourea derivatives, synthesized from 4-amino-N’-[(4-substituted phenyl) methylene] benzohydrazide, has shown promising antiviral, antitubercular, and anticancer activities. These compounds, including structures related to "(3Z)-3-{[(1,3-benzodioxol-5-ylmethyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide," have been evaluated against various strains of HIV, HSV-1, HSV-2, and Mycobacterium tuberculosis. Their anticancer activity has also been determined on cell lines, indicating their potential as therapeutic agents (Çıkla, 2010).

Synthesis and Chemical Properties

The compound's framework has facilitated the synthesis of novel derivatives with potential biological activities. Studies on the synthesis of triazole Schiff’s base derivatives and their effects on tyrosinase activity demonstrate the compound's utility in developing inhibitors with potent inhibitory effects, highlighting its significance in medicinal chemistry research (Yu et al., 2015). Additionally, research on the synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides via a three-component SuFEx type reaction showcases the compound's role in the innovative synthesis of sulfur-containing heterocycles, further extending its application in drug discovery and development (Khumalo et al., 2018).